Cas no 2228191-55-5 (1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine)

• Product Name: 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine
• CAS No: 2228191-55-5
• MF: C₁₃H₁₃F₂NS
• MW: 253.310828924179
• CID: 6612573
• PubChem ID: 165852873
• Update Time: 2025-05-21

1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine
• EN300-1876758
• 2228191-55-5

• Inchi： 1S/C13H13F2NS/c1-13(16,12(14)15)11-8-7-10(17-11)9-5-3-2-4-6-9/h2-8,12H,16H2,1H3
• InChI Key： UHHYTEBLBMDEDY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=CC=C1C(C)(C(F)F)N

Computed Properties

• Exact Mass: 253.07367692g/mol
• Monoisotopic Mass: 253.07367692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine

1,1-Difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine: A Comprehensive Overview

The compound 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine (CAS No. 2228191-55-5) is a highly specialized organic compound with unique structural and functional properties. This molecule belongs to the class of fluorinated amines and contains a thiophene ring substituted with a phenyl group. The presence of fluorine atoms in the structure introduces distinct electronic and steric effects, making it a subject of interest in various chemical and pharmaceutical research domains.

Recent studies have highlighted the potential of 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine in medicinal chemistry. Researchers have explored its role as a building block for constructing bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The thiophene moiety is known for its ability to engage in π–π interactions, which can enhance the binding affinity of the compound to target proteins.

The synthesis of 1,1-difluoro-2-(5-phenylthiophen-2-yl)propan-2-amine involves a multi-step process that typically includes nucleophilic substitution and fluorination reactions. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions, leading to higher yields and improved purity. These advancements underscore the importance of this compound in modern organic synthesis.

In terms of applications, 1,1-difluoro compounds are increasingly being utilized in materials science due to their thermal stability and electronic properties. The presence of fluorine atoms enhances the molecule's resistance to degradation, making it suitable for high-performance materials such as polymers and coatings. Additionally, the amine group in this compound enables it to act as a versatile intermediate in the synthesis of more complex structures.

Recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure of 1,1-difluoro compounds. Quantum mechanical calculations have revealed that the fluorine atoms significantly influence the molecule's electron distribution, which can be exploited in designing novel materials with tailored properties. This understanding has paved the way for innovative applications in optoelectronics and nanotechnology.

The 5-phenylthiophen ring in this compound adds another layer of complexity to its reactivity and functionality. Thiophene derivatives are known for their aromaticity and ability to participate in various conjugation pathways. In combination with the difluoropropane moiety, this results in a molecule with unique optical and electronic characteristics. These properties make it an attractive candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices.

Furthermore, propanamine derivatives like this compound have shown promise in catalysis. The amine group can act as a coordinating site for metal ions, enabling the development of efficient catalysts for industrial processes such as hydrogenation and oxidation reactions. Recent studies have demonstrated that this compound can be used as a ligand in transition metal complexes, significantly improving their catalytic performance.

In conclusion, 1,1-difluoro compounds like 1,1-difluoro propanamine derivatives continue to be at the forefront of chemical research due to their diverse applications and unique properties. From medicinal chemistry to materials science, this compound serves as a valuable tool for scientists seeking to develop innovative solutions across various industries.